Cas no 159345-59-2 (Heptanoic acid, 2-methyl-, (2R)-)

• Product Name: Heptanoic acid, 2-methyl-, (2R)-
• CAS No: 159345-59-2
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 1338423
• Update Time: 2024-08-17

Heptanoic acid, 2-methyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-methyl-, (2R)-

• Inchi： 1S/C8H16O2/c1-3-4-5-6-7(2)8(9)10/h7H,3-6H2,1-2H3,(H,9,10)/t7-/m1/s1
• InChI Key： NKBWMBRPILTCRD-SSDOTTSWSA-N
• SMILES： C(O)(=O)[C@H](C)CCCCC

Computed Properties

• Exact Mass: 144.11508

Experimental Properties

• Density: 0.926±0.06 g/cm3(Predicted)
• Boiling Point: 234.6±8.0 °C(Predicted)
• PSA: 37.3
• pka: 4.82±0.21(Predicted)